Cas no 1315361-99-9 (2-(4-Bromophenyl)-6-chloro-4-Pyrimidinecarboxylic acid)

2-(4-Bromophenyl)-6-chloro-4-Pyrimidinecarboxylic acid structure
1315361-99-9 structure
Product Name:2-(4-Bromophenyl)-6-chloro-4-Pyrimidinecarboxylic acid
CAS No:1315361-99-9
MF:C11H6BrClN2O2
MW:313.534540653229
CID:2128970
Update Time:2023-08-03

2-(4-Bromophenyl)-6-chloro-4-Pyrimidinecarboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(4-bromophenyl)-6-chloro-4-Pyrimidinecarboxylic acid
    • 2-(4-Bromophenyl)-6-chloro-4-Pyrimidinecarboxylic acid
    • Inchi: 1S/C11H6BrClN2O2/c12-7-3-1-6(2-4-7)10-14-8(11(16)17)5-9(13)15-10/h1-5H,(H,16,17)
    • InChI Key: LZXFWXOFFCDBBQ-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)C1N=C(C=C(C(=O)O)N=1)Cl

Computed Properties

  • Exact Mass: 311.93
  • Monoisotopic Mass: 311.93
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 285
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63.1
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